
Tralomethrin-d5 certificate of analysis and
supplier information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tralomethrin-d5

Cat. No.: B15556670 Get Quote

Tralomethrin-d5: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tralomethrin-d5, a deuterated internal

standard essential for the accurate quantification of the pyrethroid insecticide Tralomethrin.

This document outlines typical certificate of analysis specifications, supplier information, and

crucial experimental protocols for its use.

Certificate of Analysis: Key Quantitative Data
A Certificate of Analysis (CofA) is a critical document that provides assurance of the quality and

purity of a reference standard. When sourcing Tralomethrin-d5, researchers should

meticulously review the CofA for the following key quantitative parameters. The data presented

below is representative of what to expect from a reputable supplier.

Identity and Purity
This table summarizes the primary identifiers and purity specifications for Tralomethrin-d5.
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Parameter Specification Description

Product Name Tralomethrin-d5
The common chemical name

for the deuterated analog.

Synonym

2,2-Dimethyl-3-(1,2,2,2-

tetrabromoethyl)cyclopropanec

arboxylic Acid Cyano(3-

phenoxyphenyl-d5)methyl

Ester

The systematic chemical

name.

Molecular Formula C₂₂H₁₄D₅Br₄NO₃[1]
The elemental composition,

indicating 5 deuterium atoms.

Molecular Weight 670.04 g/mol [1]
The mass of one mole of the

substance.

CAS Number 66841-25-6 (Unlabelled)[2]
The unique identifier for the

unlabelled parent compound.

Appearance White to Off-White Solid
The physical state and color of

the material.

Chemical Purity >98% (by HPLC/LC-MS)

The percentage of the desired

compound, typically

determined by

chromatographic methods.

Isotopic Purity ≥98% Deuterated Forms

The percentage of molecules

containing the deuterium

labels.

Supplier and Storage Information
The following table lists known suppliers of Tralomethrin-d5 and typical storage conditions

necessary to maintain its stability.
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Supplier Product Format
Recommended
Storage

Shipping
Conditions

LGC Standards Neat[1] -20°C[3] Blue Ice

Clearsynth Neat Refer to MSDS
Ambient or as

required

Clinivex Neat

Room Temperature,

Protected from Light

and Moisture

Ambient or as

required

Santa Cruz

Biotechnology
Neat Refer to CofA

Ambient or as

required

Experimental Protocols and Methodologies
The accurate use of Tralomethrin-d5 as an internal standard is highly dependent on the

analytical methodology. The choice of chromatographic technique is critical due to the thermal

lability of Tralomethrin.

Recommended Method: Liquid Chromatography-Mass
Spectrometry (LC-MS)
LC-MS is the preferred method for the analysis of Tralomethrin. It separates the analyte from its

parent compound and potential isomers at ambient temperatures, preventing degradation.

Methodology Outline:

Standard Preparation: Prepare stock solutions of Tralomethrin-d5 in a suitable organic

solvent such as acetonitrile or methanol.

Calibration Curve: Create a series of calibration standards by spiking known concentrations

of unlabelled Tralomethrin with a constant concentration of Tralomethrin-d5.

Sample Preparation: Extract the analyte from the sample matrix (e.g., tissue, soil, water)

using an appropriate technique like QuEChERS or solid-phase extraction (SPE).
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Internal Standard Spiking: Add a known amount of the Tralomethrin-d5 internal standard

solution to the extracted sample.

LC Separation: Inject the sample onto a C18 or similar reversed-phase HPLC column. Use a

gradient elution with mobile phases such as water (with formic acid or ammonium formate)

and acetonitrile or methanol.

MS Detection: Employ a tandem mass spectrometer (MS/MS) operating in Multiple Reaction

Monitoring (MRM) mode. Monitor for specific precursor-to-product ion transitions for both

Tralomethrin and Tralomethrin-d5.

Cautionary Method: Gas Chromatography (GC)
Gas chromatography is generally not recommended for the analysis of Tralomethrin. Under the

high-temperature conditions of a standard GC injector port, Tralomethrin is known to degrade

and convert into Deltamethrin. This thermal degradation leads to inaccurate quantification, as

the method cannot distinguish between the two pesticides. If GC must be used, a thorough

validation is required to demonstrate that the conversion is reproducible and accounted for.

Workflow and Pathway Visualizations
The following diagrams illustrate key workflows relevant to the procurement and use of

Tralomethrin-d5 in a research setting.
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Figure 1: Reference Standard Procurement Workflow
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Figure 1: Reference Standard Procurement Workflow
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Figure 2: LC-MS/MS Analytical Workflow
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Figure 2: LC-MS/MS Analytical Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tralomethrin-d5 certificate of analysis and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556670#tralomethrin-d5-certificate-of-analysis-
and-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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